[3-(1-Aminoethyl)piperidin-1-yl]-(4-methylthiophen-3-yl)methanone;hydrochloride

• IUPAC Name: [3-(1-aminoethyl)piperidin-1-yl]-(4-methylthiophen-3-yl)methanone;hydrochloride
• InChI: InChI=1S/C13H20N2OS.ClH/c1-9-7-17-8-12(9)13(16)15-5-3-4-11(6-15)10(2)14;/h7-8,10-11H,3-6,14H2,1-2H3;1H
• InChI Key: WKRSIECJCSKPDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC=C1C(=O)N2CCCC(C2)C(C)N.Cl
• Molecular Formula: C13H21ClN2OS
• Molecular Weight: 288.84 g/mol

Description

[3-(1-Aminoethyl)piperidin-1-yl]-(4-methylthiophen-3-yl)methanone;hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

[3-(1-Aminoethyl)piperidin-1-yl]-(4-methylthiophen-3-yl)methanone;hydrochloride acts as a dopamine receptor agonist. It binds to dopamine receptors and stimulates the release of dopamine, a neurotransmitter that plays a crucial role in the regulation of mood, motivation, and movement.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [3-(1-Aminoethyl)piperidin-1-yl]-(4-methylthiophen-3-yl)methanone;hydrochloride depend on its concentration and the duration of exposure. At low concentrations, it stimulates the release of dopamine and enhances the activity of dopaminergic neurons, leading to improved mood and motivation. At high concentrations, it can cause overstimulation of dopaminergic neurons, leading to neurotoxicity and cell death.

Advantages and Limitations for Lab Experiments

The advantages of using [3-(1-Aminoethyl)piperidin-1-yl]-(4-methylthiophen-3-yl)methanone;hydrochloride in lab experiments include its high potency, selectivity, and specificity for dopamine receptors. However, its limitations include its potential toxicity at high concentrations and the need for careful handling and storage.

Future Directions

There are several future directions for the research on [3-(1-Aminoethyl)piperidin-1-yl]-(4-methylthiophen-3-yl)methanone;hydrochloride. These include:
1. Further investigation of its potential applications in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.
2. Development of new drugs based on [3-(1-Aminoethyl)piperidin-1-yl]-(4-methylthiophen-3-yl)methanone;hydrochloride with improved selectivity, potency, and safety profiles.
3. Investigation of its potential applications in the treatment of other psychiatric disorders such as depression and schizophrenia.
4. Development of new methods for the synthesis and purification of [3-(1-Aminoethyl)piperidin-1-yl]-(4-methylthiophen-3-yl)methanone;hydrochloride.
5. Investigation of its potential applications in the field of drug delivery and drug targeting.
In conclusion, [3-(1-Aminoethyl)piperidin-1-yl]-(4-methylthiophen-3-yl)methanone;hydrochloride is a chemical compound with significant potential applications in various fields of scientific research. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions provide a comprehensive overview of its potential for further research and development.

Synthesis Methods

The synthesis of [3-(1-Aminoethyl)piperidin-1-yl]-(4-methylthiophen-3-yl)methanone;hydrochloride involves the reaction of piperidine, 4-methyl-3-thiophenemethanone, and hydrochloric acid. The reaction takes place under controlled conditions, and the resulting product is purified through recrystallization.

Scientific Research Applications

[3-(1-Aminoethyl)piperidin-1-yl]-(4-methylthiophen-3-yl)methanone;hydrochloride has shown potential applications in various fields of scientific research. It has been used in the development of new drugs, particularly in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. It has also been used in the development of new antidepressants and antipsychotics.